Cas no 339099-26-2 (2-2-(4-methoxyphenyl)-1,3-thiazol-5-ylacetic acid)
2-2-(4-methoxyphenyl)-1,3-thiazol-5-ylacetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-[2-(4-methoxyphenyl)-1,3-thiazol-5-yl]acetic acid
- 2-2-(4-methoxyphenyl)-1,3-thiazol-5-ylacetic acid
- SCHEMBL5263509
- 2-(2-(4-methoxyphenyl)-1,3-thiazol-5-yl)acetic acid
- STK352242
- EN300-92622
- 2-(2-(4-Methoxyphenyl)thiazol-5-yl)aceticacid
- AKOS005167848
- 974-658-0
- 2-(2-(4-Methoxyphenyl)thiazol-5-yl)acetic acid
- 339099-26-2
- [2-(4-methoxyphenyl)-1,3-thiazol-5-yl]acetic acid
- MFCD01935990
- PNA09926
-
- MDL: MFCD01935990
- Inchi: 1S/C12H11NO3S/c1-16-9-4-2-8(3-5-9)12-13-7-10(17-12)6-11(14)15/h2-5,7H,6H2,1H3,(H,14,15)
- InChI Key: VNQJSQJJUBFDEU-UHFFFAOYSA-N
- SMILES: S1C(=CN=C1C1C=CC(=CC=1)OC)CC(=O)O
Computed Properties
- Exact Mass: 249.04596439Da
- Monoisotopic Mass: 249.04596439Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 266
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 87.7Ų
2-2-(4-methoxyphenyl)-1,3-thiazol-5-ylacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM518422-1g |
2-(2-(4-Methoxyphenyl)thiazol-5-yl)acetic acid |
339099-26-2 | 97% | 1g |
$450 | 2023-01-04 | |
| Enamine | EN300-92622-0.05g |
2-[2-(4-methoxyphenyl)-1,3-thiazol-5-yl]acetic acid |
339099-26-2 | 95% | 0.05g |
$259.0 | 2023-09-01 | |
| Enamine | EN300-92622-0.1g |
2-[2-(4-methoxyphenyl)-1,3-thiazol-5-yl]acetic acid |
339099-26-2 | 95% | 0.1g |
$385.0 | 2023-09-01 | |
| Enamine | EN300-92622-0.25g |
2-[2-(4-methoxyphenyl)-1,3-thiazol-5-yl]acetic acid |
339099-26-2 | 95% | 0.25g |
$550.0 | 2023-09-01 | |
| Enamine | EN300-92622-0.5g |
2-[2-(4-methoxyphenyl)-1,3-thiazol-5-yl]acetic acid |
339099-26-2 | 95% | 0.5g |
$866.0 | 2023-09-01 | |
| Enamine | EN300-92622-1.0g |
2-[2-(4-methoxyphenyl)-1,3-thiazol-5-yl]acetic acid |
339099-26-2 | 95% | 1.0g |
$1111.0 | 2023-02-11 | |
| Enamine | EN300-92622-2.5g |
2-[2-(4-methoxyphenyl)-1,3-thiazol-5-yl]acetic acid |
339099-26-2 | 95% | 2.5g |
$1944.0 | 2023-09-01 | |
| Enamine | EN300-92622-5.0g |
2-[2-(4-methoxyphenyl)-1,3-thiazol-5-yl]acetic acid |
339099-26-2 | 95% | 5.0g |
$3332.0 | 2023-02-11 | |
| Enamine | EN300-92622-10.0g |
2-[2-(4-methoxyphenyl)-1,3-thiazol-5-yl]acetic acid |
339099-26-2 | 95% | 10.0g |
$4998.0 | 2023-02-11 | |
| Enamine | EN300-92622-1g |
2-[2-(4-methoxyphenyl)-1,3-thiazol-5-yl]acetic acid |
339099-26-2 | 95% | 1g |
$1111.0 | 2023-09-01 |
2-2-(4-methoxyphenyl)-1,3-thiazol-5-ylacetic acid Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
Additional information on 2-2-(4-methoxyphenyl)-1,3-thiazol-5-ylacetic acid
Introduction to 2-2-(4-methoxyphenyl)-1,3-thiazol-5-ylacetic acid (CAS No. 339099-26-2)
2-2-(4-methoxyphenyl)-1,3-thiazol-5-ylacetic acid, identified by its Chemical Abstracts Service (CAS) number 339099-26-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the thiazole derivatives class, a group of heterocyclic compounds known for their diverse biological activities and potential applications in drug development. The structural features of 2-2-(4-methoxyphenyl)-1,3-thiazol-5-ylacetic acid, particularly the presence of a methoxy group on the phenyl ring and the acetic acid moiety at the 5-position of the thiazole core, contribute to its unique chemical properties and biological interactions.
The significance of this compound lies in its potential as a pharmacological agent. Thiazole derivatives have been widely studied for their antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a phenyl ring with a methoxy substituent enhances the lipophilicity and binding affinity of the molecule, making it a promising candidate for further exploration in medicinal chemistry. Recent studies have highlighted the role of thiazole-based compounds in modulating enzyme activities and cellular signaling pathways, which are critical in various disease mechanisms.
In the context of modern drug discovery, 2-2-(4-methoxyphenyl)-1,3-thiazol-5-ylacetic acid represents a novel scaffold that could be further optimized to develop new therapeutic agents. The acetic acid side chain provides a potential site for derivatization, allowing chemists to tailor the molecule's properties for specific biological targets. For instance, modifications at this position could enhance receptor binding or improve metabolic stability, key factors in drug efficacy and safety.
One of the most compelling aspects of thiazole derivatives is their ability to interact with biological targets in multiple ways. The sulfur atom in the thiazole ring can form hydrogen bonds and coordinate with metal ions, while the aromatic rings can engage in π-stacking interactions with proteins. These features make thiazole compounds versatile tools for investigating molecular recognition processes. In particular, studies have shown that derivatives of this class can inhibit kinases and other enzymes involved in cancer progression, making them attractive candidates for anticancer drug development.
The methoxy group on the phenyl ring in 2-2-(4-methoxyphenyl)-1,3-thiazol-5-ylacetic acid also plays a crucial role in its biological activity. Methoxy-substituted aromatic compounds are known to exhibit enhanced bioavailability and reduced toxicity compared to their unsubstituted counterparts. This is due to the methoxy group's ability to stabilize charged intermediates during metabolic processes, thereby reducing the formation of reactive oxygen species that could otherwise cause cellular damage.
Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and pharmacokinetic profiles of molecules like 2-2-(4-methoxyphenyl)-1,3-thiazol-5-ylacetic acid with greater accuracy. These tools allow for the rapid screening of thousands of derivatives before experimental synthesis is undertaken, significantly accelerating the drug discovery process. Moreover, machine learning algorithms can identify patterns in biological activity data that human researchers might overlook, leading to more targeted and efficient synthetic strategies.
Another area where this compound shows promise is in inflammation research. Chronic inflammation is a hallmark of many diseases, including arthritis and cardiovascular disorders. Thiazole derivatives have been shown to modulate inflammatory pathways by inhibiting enzymes such as COX (cyclooxygenase) and LOX (lipoxygenase). The structural features of 2-2-(4-methoxyphenyl)-1,3-thiazol-5-ylacetic acid make it a potential lead compound for developing new anti-inflammatory agents that could offer alternatives to existing treatments with better side-effect profiles.
In conclusion, 2-2-(4-methoxyphenyl)-1,3-thiazol-5-ylacetic acid (CAS No. 339099-26-2) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features enable interactions with various biological targets, making it a valuable scaffold for developing new drugs targeting cancer, inflammation, and other diseases. As research continues to uncover new applications for thiazole derivatives, this compound will likely play an increasingly important role in medicinal chemistry and drug development pipelines.
339099-26-2 (2-2-(4-methoxyphenyl)-1,3-thiazol-5-ylacetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)